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Compound of Interest

Compound Name: 3-Iodo-N-methyl-benzenamine

Cat. No.: B1600550 Get Quote

An In-Depth Technical Guide to the Health and Safety of 3-Iodo-N-methyl-benzenamine

This guide provides comprehensive health and safety information for 3-Iodo-N-methyl-
benzenamine (CAS No. 61829-42-3), tailored for researchers, scientists, and professionals in

drug development. The information herein is synthesized from available safety data to ensure a

high standard of scientific integrity and promote a self-validating system of laboratory safety.

Section 1: Chemical Identification and Physical
Properties
3-Iodo-N-methyl-benzenamine, also known as (3-Iodophenyl)methylamine, is an

organoiodine compound used in synthetic chemistry. Its reactivity and potential biological

activity necessitate a thorough understanding of its properties for safe handling.
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Identifier Value Source

Chemical Name 3-Iodo-N-methyl-benzenamine [1]

Synonyms

(3-Iodo-phenyl)-methyl-amine,

Benzenamine, 3-iodo-N-

methyl-

[1][2]

CAS Number 61829-42-3 [2][3]

Molecular Formula C₇H₈IN [1][2]

Molecular Weight 233.05 g/mol [1][2]

Appearance Light yellow to brown Liquid [1]

Predicted Boiling Point 276.8±23.0 °C [1]

Predicted Density 1.779±0.06 g/cm³ [1]

Section 2: Hazard Identification and GHS
Classification
The primary health and safety concerns for 3-Iodo-N-methyl-benzenamine are related to its

acute toxicity and irritant properties. The Globally Harmonized System (GHS) classification

provides a clear and standardized communication of these hazards.[3]

GHS Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Signal Word:Warning[3]
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GHS Pictogram:

The following diagram illustrates the relationship between the identified hazards and the

required safety communications.

Identified Hazards

Hazard Communication
Required Actions (Precautionary Statements)

H302: Harmful if swallowed

Signal Word:
Warning

P301+P312: If Swallowed, call for medical advice

H315: Causes skin irritation

P302+P352: If on Skin, wash with soap and water

H319: Causes serious eye irritation

P305+P351+P338: If in Eyes, rinse cautiously with water

H335: May cause respiratory irritation

P261: Avoid breathing vapours

GHS Pictogram:
Exclamation Mark

P280: Wear protective equipment

Click to download full resolution via product page

Caption: GHS Hazard Communication Workflow for 3-Iodo-N-methyl-benzenamine.

Section 3: Safe Handling and Personal Protective
Equipment (PPE)
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Adherence to strict handling protocols is essential to mitigate the risks associated with this

compound. The causality behind these protocols is directly linked to the hazards identified in

Section 2.

Engineering Controls
Ventilation: Always handle 3-Iodo-N-methyl-benzenamine inside a certified chemical fume

hood.[4] This is the primary engineering control to prevent inhalation of vapors, addressing

the H335 hazard (May cause respiratory irritation).

Safety Stations: Ensure that an emergency eyewash station and a safety shower are readily

accessible and have been recently tested.

Personal Protective Equipment (PPE)
The selection of PPE is dictated by the potential routes of exposure: dermal, ocular, and

respiratory. The precautionary statement P280, "Wear protective gloves/protective clothing/eye

protection/face protection," serves as the core directive.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1600550?utm_src=pdf-body
https://www.echemi.com/sds/benzamide-2-3-iodo-1h-indazol-6-ylthio-n-methyl-pd180713135721.html
https://www.bldpharm.com/products/61829-42-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Type Specification Rationale

Hand Protection

Nitrile or neoprene gloves.

Inspect for tears or holes

before each use.

Prevents skin contact and

addresses the H315 hazard

(Causes skin irritation). Use

proper glove removal

technique to avoid self-

contamination.[5]

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles conforming to EN166

(EU) or NIOSH (US)

standards.

Protects against splashes,

addressing the H319 hazard

(Causes serious eye irritation).

[4]

Skin/Body Protection
Standard laboratory coat.

Ensure it is fully buttoned.

Provides a barrier against

accidental spills on clothing

and skin.

Respiratory Protection

Not required if handled

exclusively within a functioning

chemical fume hood. For spill

cleanup outside a hood, a full-

face respirator with appropriate

cartridges may be necessary.

[4]

Addresses the H335 hazard

(May cause respiratory

irritation) in situations where

engineering controls are

compromised.[3]

Section 4: Emergency Procedures
First-Aid Measures
Immediate and appropriate first aid is critical upon exposure. These measures are derived

directly from the GHS hazard statements.[3]

If Swallowed (H302):

Rinse mouth with water. Do NOT induce vomiting.[6]

Immediately call a POISON CENTER or physician.[7]
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If the person is unconscious, never give anything by mouth.

If on Skin (H315):

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and water for at least 15 minutes.[8]

If skin irritation persists, seek medical attention.

If in Eyes (H319):

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing for at least 15

minutes.

Immediately call a POISON CENTER or physician.[8]

If Inhaled (H335):

Move the person to fresh air and keep them comfortable for breathing.[6]

If breathing is difficult or symptoms of respiratory irritation occur, seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[4][6]

Specific Hazards: Thermal decomposition may produce toxic and corrosive fumes, including

nitrogen oxides (NOx), carbon monoxide (CO), and hydrogen iodide (HI).[8]

Protective Actions: Firefighters should wear self-contained breathing apparatus (SCBA) and

full protective gear.[4]

Accidental Release Measures (Spill Protocol)
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The following workflow provides a logical decision-making process for responding to a spill.

Spill Occurs

Evacuate Immediate Area
Alert Colleagues

Assess Spill Size & Location
(Inside or Outside Hood?)

Small Spill
Inside Fume Hood

Inside

Large Spill or
Outside Containment

Outside

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Call Emergency Services / EHS
Evacuate Laboratory

Cover with Inert Absorbent Material
(e.g., Vermiculite, Sand)

Collect Absorbed Material
Using Non-Sparking Tools

Place in a Sealed, Labeled
Hazardous Waste Container

Decontaminate Spill Area
with Soap and Water

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1600550?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Decision Workflow for Accidental Release of 3-Iodo-N-methyl-benzenamine.

Step-by-Step Spill Cleanup Protocol (Small Spill, Inside Hood):

Alert Personnel: Notify others in the immediate area.

Ensure Ventilation: Keep the fume hood sash at the lowest practical height.

Don PPE: Wear double nitrile gloves, safety goggles, and a lab coat.

Contain and Absorb: Cover the spill with an inert absorbent material like vermiculite or sand.

[7]

Collect Waste: Carefully scoop the absorbed material into a designated, sealable container

for hazardous waste.

Decontaminate: Clean the spill area thoroughly with soap and water, followed by a solvent

rinse if appropriate.

Dispose: Label the waste container and dispose of it according to your institution's

hazardous waste procedures.

Section 5: Storage and Disposal
Storage
Proper storage is crucial for maintaining the chemical's integrity and ensuring safety.

Temperature: Store in a refrigerator at 2-8°C.[1][3]

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen).[3]

Light: Protect from light.[2]

Container: Keep the container tightly closed in a dry and well-ventilated area.[9]

Disposal
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All waste containing 3-Iodo-N-methyl-benzenamine, including empty containers,

contaminated PPE, and spill cleanup materials, must be treated as hazardous waste. Dispose

of contents and container to an approved waste disposal plant in accordance with all federal,

state, and local regulations. Do not dispose of down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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